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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655 Get Quote

An In-depth Technical Guide to Sodium
Triethylborohydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium triethylborohydride, a

powerful and versatile reducing agent used in a variety of chemical transformations. This

document outlines its chemical identifiers, physical properties, and common applications, with a

focus on practical experimental protocols and reaction workflows.

Core Chemical Identifiers and Properties
Sodium triethylborohydride, with the chemical formula NaBH(C₂H₅)₃, is an organoboron

compound valued for its potent and often stereoselective reducing capabilities.[1] It is

commercially available as a colorless, pyrophoric solid, typically in a toluene solution.[1][2]

Unlike the related lithium triethylborohydride which is usually sold in THF, the sodium variant is

commonly found in toluene.[1][2]

The compound is a strong reducing agent capable of reducing a wide array of functional

groups, including aldehydes, ketones, esters, and carboxylic acids.[3] Its reactivity is attributed

to the electron-donating nature of the ethyl groups, which makes it a stronger reductant than

sodium borohydride.[4]
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Table 1: Chemical Identifiers for Sodium Triethylborohydride

Identifier Value

CAS Number 17979-81-6[1][5][6][7]

Molecular Formula C₆H₁₆BNa[1][3]

Linear Formula (C₂H₅)₃NaBH[5][6][8]

Molecular Weight 121.99 g/mol [1][5][6]

IUPAC Name sodium;triethylboron(1-)[8]

Synonyms

Sodium triethylborate, Sodium

triethylhydridoborate, Sodium

triethylhydroborate[5][9][10]

PubChem CID 23667700[1][8]

EC Number 241-903-1[1][8]

MDL Number MFCD00011704[5][6][9]

Beilstein/REAXYS No. 4151241[5][6][8]

InChI
InChI=1S/C₆H₁₅B.Na/c1-4-7(5-2)6-3;/h4-6H₂,1-

3H₃;/q-1;+1[1][5]

SMILES --INVALID-LINK--(CC)CC.[Na+][1][5]

Experimental Protocol: Reduction of a Ketone
One of the primary applications of sodium triethylborohydride is the stereoselective and

regioselective reduction of ketones.[11] The following is a generalized experimental protocol for

the reduction of a cyclic ketone to its corresponding alcohol.

Objective: To reduce a cyclic ketone to the corresponding alcohol using sodium
triethylborohydride.

Materials:
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Cyclic ketone (e.g., cyclohexanone)

Sodium triethylborohydride (1.0 M solution in toluene)

Anhydrous solvent (e.g., tetrahydrofuran - THF)

Quenching agent (e.g., methanol)

Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Standard laboratory glassware and magnetic stirrer

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: Under an inert atmosphere, a solution of the cyclic ketone in anhydrous THF

is prepared in a round-bottom flask equipped with a magnetic stir bar.

Cooling: The reaction mixture is cooled to a low temperature (typically -78 °C using a dry

ice/acetone bath) to control the stereoselectivity of the reduction.

Addition of Reducing Agent: Sodium triethylborohydride solution is added dropwise to the

stirred ketone solution. The reaction is monitored by thin-layer chromatography (TLC) to

determine completion.

Quenching: Once the reaction is complete, it is carefully quenched by the slow, dropwise

addition of methanol at the low temperature.

Workup: The reaction mixture is allowed to warm to room temperature. The product is then

extracted with an organic solvent like ethyl acetate. The organic layers are combined,

washed with brine, and dried over anhydrous magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography to yield the desired alcohol.
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Logical Workflow for Ketone Reduction
The following diagram illustrates the logical workflow of the experimental protocol described

above.
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Caption: Logical workflow for the reduction of a ketone using sodium triethylborohydride.
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Applications in Drug Development and Synthesis
Sodium triethylborohydride is a valuable reagent in the synthesis of complex molecules,

including pharmaceuticals and agrochemicals.[3] Its ability to perform challenging reductions

makes it suitable for the preparation of key intermediates in drug discovery and development.

Some of its key applications include:

Stereoselective Reductions: As demonstrated in the protocol, it is widely used for the

diastereoselective reduction of cyclic and acyclic ketones.

Reductive Activation of Catalysts: It is employed in the reductive activation of homogeneous

catalysts by converting metal halides to the corresponding metal hydrides.[1][3]

Controlled Reduction of Amides: Recent research has shown its utility in the transition-metal-

free catalytic reduction of amides to either secondary or tertiary amines by varying reaction

conditions.

Safety Considerations:

Sodium triethylborohydride is a pyrophoric material and reacts violently with water.[3] It

should be handled with extreme care under an inert atmosphere by trained personnel.

Appropriate personal protective equipment, including gloves, goggles, and a lab coat, is

essential.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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